
A Technical Guide to the Physical Properties of
2-Propylthiophene

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2-Propylthiophene

Cat. No.: B074554 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physical properties of 2-
Propylthiophene. The information is intended to support research, development, and quality

control activities involving this compound. All quantitative data is presented in a clear, tabular

format, and a detailed experimental protocol for a key physical property determination is

provided.

Core Physical Properties
2-Propylthiophene is a sulfur-containing heterocyclic organic compound.[1] It belongs to the

class of heteroaromatic compounds, which are characterized by an aromatic ring containing a

heteroatom.[2][3] The physical characteristics of 2-Propylthiophene are critical for its handling,

application in synthesis, and for the development of new chemical entities.

Table 1: Summary of Physical Properties of 2-
Propylthiophene
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Property Value Source(s)

Molecular Formula C7H10S [4][5]

Molecular Weight 126.22 g/mol [4][5]

Boiling Point 157.5-159.5 °C (at 760 mmHg) [4]

160 °C

Density 0.97 g/mL at 20°C

Note: A value of 1.506 g/mL at

25°C is also reported, but is

likely a typographical error.

[4]

Refractive Index n20/D 1.506 [4]

n20/D 1.5

Water Solubility 0.23 g/L (Predicted)

Appearance
Light yellow to orange clear

liquid

White to almost white clear

liquid

Flash Point 44 °C (111.2 °F) - closed cup [4]

Experimental Workflow: Boiling Point Determination
The following diagram illustrates the typical workflow for determining the boiling point of a liquid

sample such as 2-Propylthiophene using a simple distillation apparatus.

Caption: Workflow for boiling point determination.

Experimental Protocol: Determination of Boiling
Point by Simple Distillation
This protocol outlines the steps for determining the boiling point of 2-Propylthiophene. The

boiling point is a key physical property that indicates the temperature at which a liquid turns into
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a gas at a given pressure.

Objective: To determine the boiling point of a 2-Propylthiophene sample using simple

distillation.

Materials:

2-Propylthiophene sample

Round-bottom flask (50 mL)

Distillation head (still head)

Thermometer and adapter

Condenser

Receiving flask

Heating mantle or water bath

Boiling chips

Clamps and stands

Tubing for condenser water

Procedure:

Apparatus Setup:

Assemble the simple distillation apparatus in a fume hood.

The round-bottom flask should be securely clamped at the neck.

The distillation head is fitted to the flask, and the thermometer is inserted through the

adapter. The thermometer bulb should be positioned just below the side arm of the

distillation head to accurately measure the temperature of the vapor that is distilling.
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Attach the condenser to the side arm of the distillation head and secure it with a clamp.

Connect the lower inlet of the condenser to a cold water source and lead the upper outlet

to a drain.

Place the receiving flask at the end of the condenser to collect the distillate.

Sample Preparation:

Add approximately 20-30 mL of 2-Propylthiophene to the round-bottom flask.

Add 2-3 boiling chips to the flask to ensure smooth boiling. Caution: Never add boiling

chips to a hot liquid.

Distillation Process:

Turn on the cooling water to the condenser.

Begin heating the round-bottom flask gently.

Observe the liquid and the thermometer. As the liquid heats up, the temperature will rise.

The boiling point is the temperature at which the liquid boils and the vapor temperature

remains constant. Record the temperature when the first drop of distillate is collected in

the receiving flask.

Continue to record the temperature range over which the bulk of the material distills at a

steady rate. This range is the boiling point range of the sample.

Shutdown:

Once the distillation is complete, or only a small amount of liquid remains, turn off the heat

source. Caution: Never distill to dryness.

Allow the apparatus to cool down completely before disassembling.

Turn off the condenser water.

Disassemble and clean all glassware.
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Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.

Perform the distillation in a well-ventilated fume hood.

2-Propylthiophene is a flammable liquid; keep it away from open flames and ignition

sources.

Handle the hot glassware with care to avoid burns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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